Cas no 2172548-06-8 (3-bromo-2-(chloromethyl)imidazo1,2-apyridine hydrochloride)

3-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride is a halogenated heterocyclic compound with significant utility in pharmaceutical and agrochemical research. Its imidazopyridine core, functionalized with bromo and chloromethyl groups, serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The hydrochloride salt enhances solubility, facilitating handling in organic and aqueous reactions. The compound’s reactivity, driven by the electrophilic chloromethyl and bromo substituents, enables selective modifications, making it valuable for structure-activity relationship (SAR) studies. Its stability under standard conditions ensures reliable performance in multi-step synthetic routes. This reagent is particularly suited for medicinal chemistry applications requiring precise functionalization of imidazopyridine scaffolds.

3-bromo-2-(chloromethyl)imidazo1,2-apyridine hydrochloride structure

2172548-06-8 structure

Product Name:3-bromo-2-(chloromethyl)imidazo1,2-apyridine hydrochloride

CAS No:2172548-06-8

MF:C₈H₇BrCl₂N₂

MW:281.964578866959

CID:5184157

PubChem ID:132398715

Update Time:2025-10-29

3-bromo-2-(chloromethyl)imidazo1,2-apyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride
- 3-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine;hydrochloride
- starbld0033035
- 3-bromo-2-(chloromethyl)imidazo1,2-apyridine hydrochloride
- Inchi： 1S/C8H6BrClN2.ClH/c9-8-6(5-10)11-7-3-1-2-4-12(7)8;/h1-4H,5H2;1H
- InChI Key： HNUNHICOEGFJFA-UHFFFAOYSA-N
- SMILES： BrC1=C(CCl)N=C2C=CC=CN21.Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 167
Topological Polar Surface Area: 17.3

3-bromo-2-(chloromethyl)imidazo1,2-apyridine hydrochloride Pricemore >>

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